Cas no 391890-84-9 (1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine)

• Product Name: 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine
• CAS No: 391890-84-9
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544383049
• CID: 5784010
• PubChem ID: 3679607
• Update Time: 2025-05-28

1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine Chemical and Physical Properties

Names and Identifiers

• HMS2691G13
• MLS000683155
• cid_3679607
• (5-(3-nitrophenyl)furan-2-yl)(4-(o-tolyl)piperazin-1-yl)methanethione
• CHEMBL1585855
• Oprea1_813011
• AKOS024578658
• [4-(2-methylphenyl)-1-piperazinyl]-[5-(3-nitrophenyl)-2-furanyl]methanethione
• 391890-84-9
• SMR000322983
• BDBM88753
• [4-(2-methylphenyl)piperazin-1-yl]-[5-(3-nitrophenyl)furan-2-yl]methanethione
• [5-(3-nitrophenyl)-2-furyl]-[4-(o-tolyl)piperazino]methanethione
• F0494-0168
• 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine
• Methanethione, [4-(2-methylphenyl)-1-piperazinyl][5-(3-nitrophenyl)-2-furanyl]-

• Inchi： 1S/C22H21N3O3S/c1-16-5-2-3-8-19(16)23-11-13-24(14-12-23)22(29)21-10-9-20(28-21)17-6-4-7-18(15-17)25(26)27/h2-10,15H,11-14H2,1H3
• InChI Key： PLTYNHYSKIPBNU-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C(C2C=CC=C(C=2)[N+](=O)[O-])O1)N1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 407.13036271g/mol
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 583.1±60.0 °C(Predicted)
• pka: 5.54±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine

Comprehensive Analysis of 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine (CAS No. 391890-84-9)

The compound 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine (CAS No. 391890-84-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperazine core, a furan-2-carbothioyl moiety, and a 3-nitrophenyl substituent, this molecule exhibits intriguing properties that make it a subject of interest for drug discovery and development.

Recent trends in scientific literature highlight the growing demand for novel heterocyclic compounds, particularly those containing piperazine and furan derivatives. Researchers are increasingly exploring such structures due to their potential applications in modulating biological targets. The presence of the nitrophenyl group in this compound further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most frequently asked questions in academic forums revolves around the synthetic pathways for 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its carbothioyl functionality is particularly noteworthy, as it introduces sulfur into the molecular framework, which can influence both physicochemical properties and biological activity.

From a pharmacological perspective, derivatives of piperazine are known to interact with central nervous system receptors, leading to speculation about the potential neuroactive properties of this compound. However, detailed mechanistic studies are still required to validate such hypotheses. The furan ring, commonly found in bioactive natural products, may contribute to the molecule's ability to penetrate cellular membranes, a critical factor in drug design.

In the context of material science, the 3-nitrophenyl group in CAS 391890-84-9 suggests possible applications in optoelectronic materials. Nitroaromatic compounds often exhibit interesting electronic properties, making them candidates for organic semiconductors or nonlinear optical materials. This dual potential in both life sciences and materials science makes the compound particularly versatile.

Analytical characterization of 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are essential for research applications. The compound's stability under various conditions is another area of active investigation, with particular focus on the carbothioyl group's susceptibility to oxidation.

Environmental and safety considerations for handling CAS 391890-84-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. The nitrophenyl moiety warrants special attention due to its potential energetic properties.

Future research directions for this compound may explore its potential as a scaffold for developing new therapeutic agents. The combination of piperazine, furan, and nitrophenyl groups offers multiple sites for structural modification, allowing medicinal chemists to fine-tune biological activity. Computational chemistry approaches, including molecular docking studies, could help predict its interactions with biological targets.

In conclusion, 1-(2-methylphenyl)-4-[5-(3-nitrophenyl)furan-2-carbothioyl]piperazine represents an interesting case study in modern chemical research. Its complex structure and multifunctional character make it valuable for both academic investigation and potential practical applications. As synthetic methodologies advance and biological screening techniques become more sophisticated, we may see increased utilization of this and related compounds in various scientific domains.